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These application notes provide a comprehensive guide to the use of the UltimateSPLASH™
ONE internal standard mixture for the accurate quantification of lipids in various biological
samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document
includes detailed protocols for sample preparation, suggested LC-MS/MS parameters, data
processing workflows, and examples of quantitative data presentation.

Introduction to UltimateSPLASH™ ONE

UltimateSPLASH™ ONE is a comprehensive, ready-to-use internal standard solution for
lipidomics research.[1][2] It contains 69 high-purity, deuterium-labeled lipids covering 15 major
lipid classes.[1] These standards are designed to mimic the diversity of naturally occurring
lipids in terms of chain length and unsaturation.[1] A key feature of UltimateSPLASH™ ONE is
that its components are engineered to appear in the spectral gaps of endogenous lipids,
minimizing isobaric interference.[1] The inclusion of a wide range of lipid classes, such as
phosphatidylinositols (Pl), phosphatidylserines (PS), phosphatidylglycerols (PG), and their lyso-
forms, allows for broad applications in lipidomics.[1]
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The primary function of an internal standard in quantitative mass spectrometry is to correct for
variations that can occur during sample preparation, extraction, and analysis, thereby
improving the accuracy and precision of quantification.[3] By adding a known quantity of the
internal standard to each sample at the beginning of the workflow, any sample loss or variation
in ionization efficiency will affect both the analyte and the standard, allowing for reliable
normalization.

Applications in Lipid-Mediated Signaling Pathways

Lipids are not only structural components of membranes but also critical signaling molecules
involved in a multitude of cellular processes. UltimateSPLASH™ ONE is an ideal tool for
studying lipid-mediated signaling pathways due to its comprehensive coverage of key lipid
classes. Two such pathways of significant interest are the PI3K/Akt signaling pathway and the
sphingolipid metabolism pathway.

PI3K/Akt Signhaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell
growth, proliferation, survival, and metabolism.[4][5] A key step in this pathway is the
phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to generate
phosphatidylinositol 3,4,5-trisphosphate (PIP3) by PI3K.[5] PIP3 acts as a second messenger,
recruiting proteins with pleckstrin homology (PH) domains, such as Akt, to the plasma
membrane, leading to their activation.[5][6] The UltimateSPLASH™ ONE standard includes
phosphatidylinositol (PI) species, which are precursors for the synthesis of phosphoinositides
like PIP2 and PIP3, enabling the accurate monitoring of this critical signaling node.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://scholarlypublications.universiteitleiden.nl/access/item%3A3719982/view
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720006452en_e6d50f55b2/720006452en.pdf
https://www.researchgate.net/figure/Number-of-individual-lipids-per-class-and-class-concentrations-in-plasma-and-erythrocytes_tbl1_348149490
https://www.researchgate.net/figure/Number-of-individual-lipids-per-class-and-class-concentrations-in-plasma-and-erythrocytes_tbl1_348149490
https://www.researchgate.net/figure/Number-of-individual-lipids-per-class-and-class-concentrations-in-plasma-and-erythrocytes_tbl1_348149490
https://danlab.bact.wisc.edu/lcms-protocols/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

- . PIP2
Re}g;;;t;;; Ié[?;)me Activates Phosphorylates (Phosphatidylinositol
4,5-bisphosphate)

Dephosphorylates

PTEN
»
|

Recruits &
Activates

PIP3
(Phosphatidylinositol
3,4,5-trisphosphate)

Recruits

Downstream
Targets
(Cell Growth, Survival)

Activates

Click to download full resolution via product page

PI3K/Akt Signaling Pathway

Sphingolipid Metabolism Pathway

Sphingolipids, including ceramides, sphingomyelin, and sphingosine-1-phosphate (S1P), are
bioactive lipids that regulate diverse cellular processes such as apoptosis, cell proliferation,
and inflammation.[7][8] Ceramide is a central hub in sphingolipid metabolism and can be
generated through the de novo synthesis pathway, the hydrolysis of sphingomyelin, or the
salvage pathway.[7][9] The balance between pro-apoptotic ceramide and pro-survival S1P is
critical for cell fate decisions. UltimateSPLASH™ ONE contains ceramide and sphingomyelin
internal standards, facilitating the accurate quantification of these key signaling molecules and
the elucidation of their roles in health and disease.
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Sphingolipid Metabolism Pathway

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on

the specific sample type and instrumentation.

General Lipidomics Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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